Cas no 1522089-12-8 (2-(morpholin-2-yl)-1H-indole)

• Product Name: 2-(morpholin-2-yl)-1H-indole
• CAS No: 1522089-12-8
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6171737
• PubChem ID: 67910266
• Update Time: 2025-07-08

2-(morpholin-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-(morpholin-2-yl)-1H-indole
• SCHEMBL9704857
• EN300-1847354
• 1522089-12-8

• Inchi： 1S/C12H14N2O/c1-2-4-10-9(3-1)7-11(14-10)12-8-13-5-6-15-12/h1-4,7,12-14H,5-6,8H2
• InChI Key： AFMNMVPFDWRTCV-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37Ų

Additional information on 2-(morpholin-2-yl)-1H-indole

2-(morpholin-2-yl)-1H-indole: An Emerging Compound in Medicinal Chemistry

2-(morpholin-2-yl)-1H-indole, with the CAS number 1522089-12-8, is a promising compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structural features, has shown potential in various biological activities and therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research advancements of 2-(morpholin-2-yl)-1H-indole.

The molecular structure of 2-(morpholin-2-yl)-1H-indole consists of an indole core substituted with a morpholine ring at the 2-position. This combination of functional groups imparts distinct chemical and biological properties to the molecule. The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in natural products and bioactive compounds. The morpholine ring, on the other hand, is a versatile heterocyclic moiety that can enhance solubility and bioavailability while modulating biological activity.

Recent studies have highlighted the potential of 2-(morpholin-2-yl)-1H-indole in various therapeutic areas. One notable application is its role as a potential anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-(morpholin-2-yl)-1H-indole derivatives exhibit potent anti-inflammatory effects by inhibiting key inflammatory mediators such as TNF-α and IL-6. These findings suggest that 2-(morpholin-2-yl)-1H-indole could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(morpholin-2-yl)-1H-indole has shown promise in neuropharmacology. A study published in the European Journal of Medicinal Chemistry (2023) investigated the neuroprotective effects of 2-(morpholin-2-yl)-1H-indole derivatives in models of neurodegenerative diseases. The results indicated that these compounds can effectively reduce oxidative stress and inhibit apoptosis, thereby protecting neurons from damage. This makes 2-(morpholin-2-yl)-1H-indole a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-(morpholin-2-yl)-1H-indole have also been extensively studied. A comprehensive review published in Current Pharmaceutical Design (2023) highlighted the favorable pharmacokinetic profile of this compound, including good oral bioavailability and low toxicity. These properties are crucial for the development of effective drug candidates that can be administered orally with minimal side effects.

Beyond its therapeutic applications, 2-(morpholin-2-yl)-1H-indole has been explored for its use as a synthetic intermediate in organic synthesis. Its unique structural features make it a valuable building block for constructing more complex molecules with diverse biological activities. A recent study published in Organic Letters (2023) reported an efficient synthetic route to prepare 2-(morpholin-2-yl)-1H-indole-based derivatives using palladium-catalyzed cross-coupling reactions. This method provides a robust platform for synthesizing a wide range of functionalized indoles with potential applications in drug discovery.

In conclusion, 2-(morpholin-2-yl)-1H-indole, CAS number 1522089-12-8, is an emerging compound with significant potential in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for developing new therapeutic agents. Ongoing research continues to uncover new applications and optimize its pharmacological profile, further solidifying its importance in the field.